Cas no 897671-81-7 (4-Anilino-1,1':4',1''-terphenyl)

• Product Name: 4-Anilino-1,1':4',1''-terphenyl
• CAS No: 897671-81-7
• MF: C₂₄H₁₉N
• MW: 321.414366006851
• MDL: MFCD28963769
• CID: 2200351
• PubChem ID: 354334024
• Update Time: 2025-10-10

4-Anilino-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Anilino-1,1':4',1''-terphenyl
• N-phenyl-[1,1',4',1''-terphenyl]-4-amine
• 4-Anilino-p-terphenyl
• N-Phenyl[1,1′:4′,1′′-terphenyl]-4-amine (ACI)
• 4-Anilino-1,1′:4′,1′′-terphenyl
• N-Phenyl-[1,1′:4′,1"-terphenyl]-4-amine
• XKB67181
• N-Phenyl-[1,1':4',1''-terphenyl]-4-amine
• MFCD28963769
• CS-0197485
• N-phenyl-4-(4-phenylphenyl)aniline
• DB-115150
• 4-{[1,1'-biphenyl]-4-yl}-N-phenylaniline
• A2903
• N-Phenyl-[1,1'
• SCHEMBL10079561
• F15595
• 897671-81-7

• MDL： MFCD28963769
• Inchi： 1S/C24H19N/c1-3-7-19(8-4-1)20-11-13-21(14-12-20)22-15-17-24(18-16-22)25-23-9-5-2-6-10-23/h1-18,25H
• InChI Key： VWXSLLOSYCKNCF-UHFFFAOYSA-N
• SMILES： C1C=CC(NC2C=CC(C3C=CC(C4C=CC=CC=4)=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 321.151749610g/mol
• Monoisotopic Mass: 321.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.123
• Melting Point: 193.0 to 197.0 deg-C
• Boiling Point: 525.9±0.0 °C at 760 mmHg
• Flash Point: 296.1±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

4-Anilino-1,1':4',1''-terphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Anilino-1,1':4',1''-terphenyl

4-Anilino-1,1':4',1''-terphenyl: A Comprehensive Overview

4-Anilino-1,1':4',1''-terphenyl (CAS No. 897671-81-7) is a complex aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of three phenyl rings connected in a specific pattern, along with an anilino group attached at the fourth position. The terphenyl framework provides a rigid and planar structure, making it highly suitable for applications in organic electronics and optoelectronics.

The synthesis of 4-Anilino-1,1':4',1''-terphenyl involves multi-step reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or the Ullmann reaction. These methods allow for precise control over the connectivity of the phenyl rings and the substitution pattern of the anilino group. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these syntheses, enabling researchers to explore its potential in various applications.

One of the most promising applications of 4-Anilino-1,1':4',1''-terphenyl lies in its use as a building block for organic semiconductors. Its extended conjugation and high charge carrier mobility make it an ideal candidate for field-effect transistors (FETs) and organic photovoltaic (OPV) devices. Studies have shown that incorporating this compound into thin-film transistor structures can significantly improve device performance, including higher on/off ratios and faster switching speeds.

In addition to its electronic properties, 4-Anilino-1,1':4',1''-terphenyl has also been explored for its potential in nonlinear optics. The compound's large two-photon absorption cross-section makes it suitable for applications such as optical limiting and imaging. Recent research has demonstrated that by modifying the substituents on the terphenyl core, one can tune its optical properties to suit specific requirements.

The development of novel materials based on 4-Anilino-1,1':4',1''-terphenyl has been further accelerated by computational chemistry techniques. Density functional theory (DFT) calculations have provided insights into the electronic structure and excited-state dynamics of this compound, guiding experimental efforts toward optimizing its properties for real-world applications.

Moreover, 4-Anilino-1,1':4',1''-terphenyl has found utility in bioimaging due to its strong fluorescence properties. Researchers have successfully employed this compound as a fluorescent probe for detecting metal ions and biomolecules in vitro. Its high quantum yield and photostability make it a valuable tool in analytical chemistry and biomedical research.

Looking ahead, the integration of 4-Anilino-1,1':4',1''-terphenyl into advanced materials such as perovskite solar cells and flexible electronics holds immense potential. Collaborative efforts between chemists, engineers, and material scientists are expected to unlock new functionalities and enhance the performance of these devices.

In conclusion, 4-Anilino-1,1':4',1''-terphenyl (CAS No. 897671-81-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in the development of next-generation materials. As research continues to uncover new possibilities for this compound, its impact on science and technology is set to grow significantly.